![molecular formula C24H27N5O2S B2848991 N-(cyclohexylmethyl)-6-[(2-methylbenzoyl)amino]chromane-3-carboxamide CAS No. 1112434-69-1](/img/structure/B2848991.png)
N-(cyclohexylmethyl)-6-[(2-methylbenzoyl)amino]chromane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(cyclohexylmethyl)-6-[(2-methylbenzoyl)amino]chromane-3-carboxamide, also known as CX614, is a potent AMPA receptor potentiator that has been extensively studied for its potential therapeutic applications in various neurological disorders.
Scientific Research Applications
Radiolabeling and Biological Properties
One of the applications involves the synthesis of fluorinated derivatives of WAY 100635 for radiolabeling. These compounds were evaluated in rats to study their biological properties, comparing their brain and blood clearance rates with other similar compounds (Lang et al., 1999).
Catalytic Aminocarbonylation
Another application is in the field of catalytic aminocarbonylation. Amino acid methyl esters were used as amine nucleophiles in palladium-catalyzed aminocarbonylation of iodobenzene and iodoalkenes, leading to the formation of 2-oxo-carboxamide type derivatives (Müller et al., 2005).
Synthesis of Triazin-1-yl Alaninamides
The compound has been used in the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, a new class of cyclic dipeptidyl ureas. These compounds represent a novel category of pseudopeptidic triazines composed of different amino acids (Sañudo et al., 2006).
Synthesis of N-(ferrocenylmethyl)benzene-carboxamide Derivatives
This compound has been involved in the synthesis of N-(ferrocenylmethyl)benzene-carboxamide derivatives, which exhibited cytotoxic effects on certain cancer cell lines. These findings highlight potential applications in medicinal chemistry (Kelly et al., 2007).
Anticonvulsant Enaminones
The chemical structure is similar to anticonvulsant enaminones, suggesting potential applications in neuroscience and pharmacology. The crystal structures of these compounds have been determined, providing insights into their potential therapeutic uses (Kubicki et al., 2000).
properties
IUPAC Name |
3-[1-[(2-methylphenyl)methylsulfanyl]-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]-N-(2-methylpropyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N5O2S/c1-16(2)14-25-21(30)12-13-28-22(31)19-10-6-7-11-20(19)29-23(28)26-27-24(29)32-15-18-9-5-4-8-17(18)3/h4-11,16H,12-15H2,1-3H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNGJVQMSBDLJJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSC2=NN=C3N2C4=CC=CC=C4C(=O)N3CCC(=O)NCC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyclohexylmethyl)-6-[(2-methylbenzoyl)amino]chromane-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.